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This guide provides a comparative analysis of the spectral data for Methyl 4-(4-

oxobutyl)benzoate (CAS No. 106200-41-3), a key intermediate in various synthetic pathways.

The data presented has been aggregated from publicly available databases and supplier

technical specifications. It is important to note that while the initially requested compound was

"4-Oxobutyl benzoate," publicly available spectral data corresponds to its methyl ester,

"Methyl 4-(4-oxobutyl)benzoate." This guide proceeds with the analysis of the methyl ester,

assuming it to be the compound of interest.

Summary of Spectral Data
The following tables summarize the available ¹H NMR, ¹³C NMR, and mass spectrometry data

for Methyl 4-(4-oxobutyl)benzoate.

Table 1: ¹H Nuclear Magnetic Resonance (NMR) Data
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Chemical Shift
(ppm)

Multiplicity Integration Assignment Source

9.81 s 1H -CHO Predicted

7.97 d 2H Ar-H Predicted

7.30 d 2H Ar-H Predicted

3.89 s 3H -OCH₃ Predicted

3.01 t 2H
-CH₂- (adjacent

to Ar)
Predicted

2.80 t 2H
-CH₂- (adjacent

to CHO)
Predicted

2.15 p 2H -CH₂- Predicted

Note: The ¹H

NMR data is

based on

predicted values

from chemical

software and

should be

confirmed with

experimental

data.

Table 2: ¹³C Nuclear Magnetic Resonance (NMR) Data
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Chemical Shift (ppm) Assignment Source

201.8 C=O (aldehyde) SpectraBase (Wiley)[1]

166.6 C=O (ester) SpectraBase (Wiley)[1]

142.3 Ar-C SpectraBase (Wiley)[1]

129.8 Ar-CH SpectraBase (Wiley)[1]

129.5 Ar-C SpectraBase (Wiley)[1]

128.3 Ar-CH SpectraBase (Wiley)[1]

52.1 -OCH₃ SpectraBase (Wiley)[1]

43.3 -CH₂- (adjacent to CHO) SpectraBase (Wiley)[1]

34.8 -CH₂- (adjacent to Ar) SpectraBase (Wiley)[1]

19.5 -CH₂- SpectraBase (Wiley)[1]

Table 3: Mass Spectrometry (MS) Data
m/z

Relative Intensity
(%)

Assignment Source

206 25 [M]⁺
SpectraBase (Wiley)

[1]

175 100 [M - OCH₃]⁺
SpectraBase (Wiley)

[1]

147 40 [M - COOCH₃]⁺
SpectraBase (Wiley)

[1]

119 60 [C₈H₇O]⁺
SpectraBase (Wiley)

[1]

91 30 [C₇H₇]⁺
SpectraBase (Wiley)

[1]

Experimental Protocols
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Standard protocols for the acquisition of the spectral data presented above are as follows:

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: 5-10 mg of Methyl 4-(4-oxobutyl)benzoate is dissolved in approximately

0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

Tetramethylsilane (TMS) is added as an internal standard (0 ppm).

Instrumentation: A 400 MHz or higher field NMR spectrometer is used.

¹H NMR Acquisition: The spectrum is acquired with a sufficient number of scans to achieve a

good signal-to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a

relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

¹³C NMR Acquisition: The spectrum is acquired using a proton-decoupled pulse sequence. A

larger number of scans is typically required compared to ¹H NMR. Typical parameters

include a spectral width of 200-220 ppm and a relaxation delay of 2-5 seconds.

Data Processing: The raw data is Fourier transformed, phase corrected, and baseline

corrected. Chemical shifts are referenced to TMS.

Mass Spectrometry (MS)
Sample Introduction: The sample is introduced into the mass spectrometer via a gas

chromatograph (GC-MS) for volatile compounds or by direct infusion for less volatile

samples.

Ionization: Electron Ionization (EI) is a common method for this type of molecule, typically

performed at 70 eV.

Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer is used to separate the

ions based on their mass-to-charge ratio (m/z).

Detection: The detector records the abundance of each ion.

Data Analysis: The resulting mass spectrum is plotted as relative intensity versus m/z. The

molecular ion peak and fragmentation pattern are analyzed to confirm the structure.
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Visualization of the Spectral Data Comparison
Workflow
The following diagram illustrates the logical workflow for the comparison of spectral data from

different sources.

Workflow for Spectral Data Comparison of Methyl 4-(4-oxobutyl)benzoate
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Caption: Spectral Data Comparison Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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